Cas no 138696-71-6 (Thieno[2,3-b]thiophene-2,5-dicarboxylic acid, 3-(4-chlorophenyl)-,diethyl ester)

• Product Name: Thieno[2,3-b]thiophene-2,5-dicarboxylic acid, 3-(4-chlorophenyl)-,diethyl ester
• CAS No: 138696-71-6
• MF: C₁₈H₁₅ClO₄S₂
• MW: 394.892301797867
• CID: 1255466
• Update Time: 2024-08-04

Thieno[2,3-b]thiophene-2,5-dicarboxylic acid, 3-(4-chlorophenyl)-,diethyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]thiophene-2,5-dicarboxylic acid, 3-(4-chlorophenyl)-,diethyl ester
• Thieno[2,3-b]thiophene-2,5-dicarboxylic acid, 3-(4-chlorophenyl)-, 2,5-diethyl ester

• Inchi： 1S/C18H15ClO4S2/c1-3-22-16(20)13-9-12-14(10-5-7-11(19)8-6-10)15(17(21)23-4-2)25-18(12)24-13/h5-9H,3-4H2,1-2H3
• InChI Key： JNQISNRIWHQJFZ-UHFFFAOYSA-N
• SMILES： C12SC(C(OCC)=O)=CC=1C(C1=CC=C(Cl)C=C1)=C(C(OCC)=O)S2

Computed Properties

• Exact Mass: 394.01015

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 544.5±50.0 °C(Predicted)
• PSA: 52.6